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Compound of Interest

Compound Name:
Bis(trifluoromethylsulphonyl)metha

ne

Cat. No.: B1329319 Get Quote

For Immediate Reference: Key Safety and Disposal Information

Proper management of bis(trifluoromethylsulfonyl)methane is critical for laboratory safety. This

guide provides detailed procedures for the safe handling and disposal of this compound,

intended for researchers, scientists, and professionals in drug development. Adherence to

these protocols is essential to mitigate risks and ensure regulatory compliance.

Chemical and Physical Properties
A summary of the key physical and chemical properties of bis(trifluoromethylsulfonyl)methane

is provided in the table below for quick reference.
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Property Value

CAS Number 428-76-2[1][2][3][4]

Molecular Formula C₃H₂F₆O₄S₂[1][2][3]

Molecular Weight 280.17 g/mol [1][3]

Appearance Off-white to beige crystalline solid[1]

Melting Point 32-36 °C[1][3]

Boiling Point 191 °C @ 745 Torr[3]

Hazards
Causes skin irritation, serious eye irritation, and

may cause respiratory irritation.[4]

Core Disposal Procedure
The recommended and safest method for the disposal of bis(trifluoromethylsulfonyl)methane is

through a licensed professional waste disposal service. Do not attempt to dispose of this

chemical down the drain or with general laboratory waste.

Step 1: Personal Protective Equipment (PPE)

Before handling bis(trifluoromethylsulfonyl)methane, ensure you are wearing the appropriate

personal protective equipment:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat is required.

Respiratory Protection: Use in a well-ventilated area, such as a fume hood. If significant dust

is present, a respirator may be necessary.

Step 2: Waste Collection and Storage
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Container: Place waste bis(trifluoromethylsulfonyl)methane into a clearly labeled, sealable

container. The container must be compatible with the chemical.

Labeling: The label should include:

The full chemical name: "Bis(trifluoromethylsulfonyl)methane"

CAS Number: "428-76-2"

Hazard symbols (irritant).

The date of waste generation.

Storage: Store the sealed waste container in a designated, well-ventilated, and secure waste

accumulation area, away from incompatible materials.

Step 3: Arranging for Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal company to arrange for pickup and proper disposal of the waste.

Follow all institutional and local regulations for hazardous waste disposal.

Emergency Procedures: Spill Management
In the event of a spill, follow these procedures immediately:

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: Use an inert absorbent material (e.g., vermiculite, sand, or earth) to contain the

spill. Do not use combustible materials such as paper towels as the primary absorbent.

Collect: Carefully sweep or scoop the absorbed material into a labeled waste container.

Avoid creating dust.

Decontaminate: Clean the spill area with a suitable solvent (e.g., isopropanol or ethanol) and

then with soap and water. Collect all cleaning materials as hazardous waste.
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Report: Report the spill to your laboratory supervisor and EHS department.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of

bis(trifluoromethylsulfonyl)methane.
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Start: Need to Dispose of
Bis(trifluoromethylsulfonyl)methane

Step 1: Wear Appropriate PPE
(Gloves, Eye Protection, Lab Coat)

Is there a spill?

Follow Spill Management Protocol
(Contain, Collect, Decontaminate)

Yes

Step 2: Place in Labeled,
Sealable Waste Container

No

Step 3: Store in Designated
Waste Accumulation Area

Step 4: Contact EHS or Licensed
Waste Disposal Service

End: Professional Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the disposal of bis(trifluoromethylsulfonyl)methane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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